(3,3,3-Trifluoropropyl)hydrazine dihydrochloride
Overview
Description
Scientific Research Applications
Hydrophobic Mesoporous Silica Synthesis
(3,3,3-Trifluoropropyl)hydrazine dihydrochloride: has been utilized as a modification agent to create hydrophobic mesoporous silica, specifically TFP-MCM-41 . This material exhibits strong hydrophobic properties and is used for adsorbing substances like dibutyl phthalate (DBP) from aqueous solutions. Its high adsorption affinity and selectivity make it an excellent candidate for environmental cleanup, particularly in removing endocrine-disrupting chemicals (EDCs) that pose health risks.
Adsorption Properties for Environmental Remediation
The compound’s modified form, TFP-MCM-41, shows outstanding adsorption properties for DBP, an environmental pollutant . It can preferentially uptake DBP even in the presence of other compounds like phenol, highlighting its potential for targeted environmental remediation efforts.
Endocrine Disrupting Chemicals (EDCs) Research
Due to its interaction with EDCs, (3,3,3-Trifluoropropyl)hydrazine dihydrochloride can be used in research to study the behavior, effects, and removal methods of EDCs from the environment . This is crucial for understanding the impact of these chemicals on ecosystems and human health.
Hydrophobic Interaction Studies
The compound’s ability to enhance hydrophobicity in materials like mesoporous silica can be leveraged to study hydrophobic interactions at a molecular level . This has implications for the development of new materials and coatings with specific desired properties.
Hydrogen Bond Interaction Analysis
The strong hydrogen bond interactions between the (3,3,3-Trifluoropropyl) groups and DBP molecules provide a model system for studying hydrogen bonding . This is valuable for chemical, pharmaceutical, and material science research, where hydrogen bonding plays a critical role.
Development of Hydrophobic Coatings
The synthesis of highly hydrophobic materials using (3,3,3-Trifluoropropyl)hydrazine dihydrochloride opens up possibilities for developing coatings that repel water and other substances . Such coatings could have applications ranging from self-cleaning surfaces to protective gear.
properties
IUPAC Name |
3,3,3-trifluoropropylhydrazine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7F3N2.2ClH/c4-3(5,6)1-2-8-7;;/h8H,1-2,7H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYHLBAMZRLASKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CNN)C(F)(F)F.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H9Cl2F3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1446322-01-5 |
Source
|
| Record name | (3,3,3-trifluoropropyl)hydrazine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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